3-{[(3,4-dichlorobenzyl)oxy]imino}-N-(2,4-dichlorophenyl)propanamide

• IUPAC Name: (3Z)-N-(2,4-dichlorophenyl)-3-[(3,4-dichlorophenyl)methoxyimino]propanamide
• InChI: InChI=1S/C16H12Cl4N2O2/c17-11-2-4-15(14(20)8-11)22-16(23)5-6-21-24-9-10-1-3-12(18)13(19)7-10/h1-4,6-8H,5,9H2,(H,22,23)/b21-6-
• InChI Key: GMDQGGNVHKMFDC-MPUCSWFWSA-N
• Canonical SMILES: C1=CC(=C(C=C1CON=CCC(=O)NC2=C(C=C(C=C2)Cl)Cl)Cl)Cl
• Isomeric SMILES: C1=CC(=C(C=C1CO/N=C\CC(=O)NC2=C(C=C(C=C2)Cl)Cl)Cl)Cl
• Molecular Formula: C16H12Cl4N2O2
• Molecular Weight: 406.1 g/mol
• CAS No.: 477851-46-0

Description

3-{[(3,4-dichlorobenzyl)oxy]imino}-N-(2,4-dichlorophenyl)propanamide, also known as DCBP, is a synthetic compound with a variety of applications in scientific research and laboratory experiments. The compound is used as a reagent in organic synthesis, as an inhibitor in biochemistry, and as a ligand in metal-organic frameworks. DCBP has unique properties that make it an attractive option for researchers in many different fields.

Scientific Research Applications

Photocatalyzed Degradation

Research has shown that compounds like N-(3,4-dichlorophenyl)propanamide, a related chemical, can undergo photocatalyzed degradation. This process involves ring hydroxylation and cleavage, eventually leading to mineralization, and is effective under UV-A and solar light (Sturini et al., 1997).

Antimalarial Properties

Some derivatives of 3,4-dichlorophenyl propanamide have been investigated for their antimalarial properties. These studies found that certain imino derivatives displayed high activity against malaria in both rodents and primates (Kesten et al., 1992).

Environmental Movement and Retention

A study on propanil N-(3,4-dichlorophenyl)propanamide, a closely related compound, examined its concentrations in paddy soil and water systems. It revealed important insights into the environmental movement and retention of such compounds in agricultural settings (Perera et al., 1999).

Herbicidal Activity

Research involving derivatives of 2,4-dichlorophenyl propanamide has shown promising results in herbicidal activity. These studies contribute to the understanding of how these compounds can be effectively used in agricultural practices (Liu et al., 2008).

Structural and Electronic Properties

Studies have explored the structural and electronic properties of compounds like 3-{(E)-[-(3,4-dichlorophenyl)imino]methyl}benzene-1,2-diol, providing insights into their chemical behavior and potential applications (Julie et al., 2021).

Controlled Release in Agriculture

The use of 3,4-dichlorophenyl propanamide derivatives in the preparation of microcapsules for controlled release in agricultural applications has been researched. This involves exploring their encapsulation efficiency and release behaviors, which is crucial for optimizing pesticide and fertilizer delivery (Yu et al., 2021).

Anticonvulsant Studies

Isomeric derivatives of chlorophenyl amino propanamides, which are structurally similar to 3-{[(3,4-dichlorobenzyl)oxy]imino}-N-(2,4-dichlorophenyl)propanamide, have been evaluated for their anticonvulsant properties. This research contributes to the development of potential treatments for epilepsy (Idris et al., 2011).